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Compound of Interest

Compound Name: Carbanilide

Cat. No.: B493258

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. The proper handling and disposal of chemicals like carbanilide, a
diphenylurea compound, are critical components of laboratory safety. This guide provides
essential, step-by-step procedures for the safe disposal of carbanilide, alongside key safety
and logistical information to foster a culture of safety and compliance in your laboratory.

Chemical and Physical Properties of Carbanilide

A thorough understanding of a chemical's properties is the first step toward safe handling and
disposal. Carbanilide is a stable, solid compound under normal conditions.
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Property Value Citations
CAS Number 102-07-8 [1112]
Molecular Formula C13H12N20 [1]
Molecular Weight 212.25 g/mol [11[2]
Appearance White to off-white solid [3]

Melting Point 232 -238°C (449.6 - 460.4 °F)  [3]

Boiling Point 260 - 262 °C (500 - 503.6 °F) [3]

Sparingly soluble in water
Solubility (0.15 g/L), alcohol, acetone, e

and chloroform. Moderately

soluble in pyridine (69.0 g/L).

Incompatible Materials

Strong oxidizing agents, strong

acids, strong bases.

[3]4]

Carbanilide Disposal Protocol

Adherence to proper disposal protocols is crucial to prevent environmental contamination and

ensure regulatory compliance. Carbanilide waste is considered hazardous and must be

disposed of accordingly.

Step-by-Step Disposal Procedure:

o Waste Collection:

o Collect waste carbanilide in a designated, sealable, and compatible waste container.

o Ensure the container is clearly labeled as "Hazardous Waste" and includes the chemical

name "Carbanilide."[5]

o Attach a completed dangerous waste label to the container as soon as the first waste is

added.[5]

o Storage of Waste:
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o Store the waste container in a cool, dry, and well-ventilated area.

o Keep the container tightly closed and segregated from incompatible materials such as
strong oxidizing agents.[5][6]

» Final Disposal:

o Dispose of the contents and container through an approved and licensed chemical
destruction plant or a registered hazardous waste disposal facility.[6][7]

o Controlled incineration with flue gas scrubbing is a possible disposal method.[6]
o Crucially, do not discharge carbanilide waste into sewer systems or drains.[6]
o Container Decontamination:

o Empty containers can be triple-rinsed (or the equivalent) and offered for recycling or
reconditioning.

o Alternatively, puncture the packaging to render it unusable for other purposes before
disposing of it in a sanitary landfill.[6]

Experimental Workflow for Spill Cleanup

In the event of a carbanilide spill, immediate and appropriate action is necessary to mitigate
exposure and contamination.

Small Spill Cleanup Protocol:
o Ensure Safety:
o Immediately remove all sources of ignition from the area.[2]

o Wear appropriate personal protective equipment (PPE), including chemical safety goggles,
nitrile gloves, and a lab coat.[5]

e Containment and Cleanup:

o Dampen the spilled solid material with acetone to prevent dust formation.[2]
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o Carefully transfer the dampened carbanilide into a suitable, sealable container for
disposal.[2]

o Use absorbent paper dampened with acetone to clean up any remaining residue.[2]
e Decontamination and Disposal:

o Seal the contaminated clothing and absorbent paper in a vapor-tight plastic bag for
eventual disposal as hazardous waste.[2]

o Wash the contaminated surfaces first with acetone and then with a soap and water
solution.[8]

o Do not re-enter the contaminated area until it has been verified as properly cleaned by a
safety officer.[8]

Diagram of Carbanilide Disposal Workflow
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Caption: A flowchart illustrating the proper workflow for carbanilide waste disposal.

Diagram of Carbanilide Spill Cleanup Procedure

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b493258?utm_src=pdf-body-img
https://www.benchchem.com/product/b493258?utm_src=pdf-body
https://www.benchchem.com/product/b493258?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b493258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Cleanup Process
Dampen with Acetone }—»‘ Transfer to Disposal Container H Wipe Residue with Dampened Paper

Seal Contaminated Materials in Bag

Click to download full resolution via product page

Caption: A step-by-step procedure for the safe cleanup of a carbanilide spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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